4,4'-[1,4-piperazinediylbis(methylene)]bis(1,6-heptadien-4-ol)

• IUPAC Name: 4-[[4-(2-hydroxy-2-prop-2-enylpent-4-enyl)piperazin-1-yl]methyl]hepta-1,6-dien-4-ol
• InChI: InChI=1S/C20H34N2O2/c1-5-9-19(23,10-6-2)17-21-13-15-22(16-14-21)18-20(24,11-7-3)12-8-4/h5-8,23-24H,1-4,9-18H2
• InChI Key: DDQFCSIDRAEOQZ-UHFFFAOYSA-N
• Canonical SMILES: C=CCC(CC=C)(CN1CCN(CC1)CC(CC=C)(CC=C)O)O
• Molecular Formula: C20H34N2O2
• Molecular Weight: 334.5 g/mol

Description

'4,4'-[1,4-piperazinediylbis(methylene)]bis(1,6-heptadien-4-ol)' is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a complex molecule that has been synthesized using various methods and has been found to have unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of '4,4'-[1,4-piperazinediylbis(methylene)]bis(1,6-heptadien-4-ol)' is not fully understood, but it is believed to act by modulating the activity of certain enzymes and receptors in the body. It has been found to have both agonist and antagonist effects on various receptors, which makes it a versatile molecule for scientific research.
Biochemical and Physiological Effects:
'4,4'-[1,4-piperazinediylbis(methylene)]bis(1,6-heptadien-4-ol)' has been found to have unique biochemical and physiological effects. It has been shown to have potent antioxidant activity, which makes it a promising candidate for the treatment of oxidative stress-related diseases. It has also been found to have anti-inflammatory and analgesic effects, which make it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using '4,4'-[1,4-piperazinediylbis(methylene)]bis(1,6-heptadien-4-ol)' in lab experiments include its unique biochemical and physiological effects, its versatility, and its potential applications in drug discovery. The limitations of using this compound include its complex synthesis method, its potential toxicity, and the need for further research to fully understand its mechanism of action.

Future Directions

Future research on '4,4'-[1,4-piperazinediylbis(methylene)]bis(1,6-heptadien-4-ol)' should focus on further elucidating its mechanism of action, exploring its potential applications in drug discovery, and investigating its potential toxicity. Additional studies should also be conducted to determine the optimal dosage and administration methods for this compound. Overall, '4,4'-[1,4-piperazinediylbis(methylene)]bis(1,6-heptadien-4-ol)' has great potential for scientific research and could have significant implications for the development of new drugs and treatments for various diseases.

Scientific Research Applications

'4,4'-[1,4-piperazinediylbis(methylene)]bis(1,6-heptadien-4-ol)' has been used extensively in scientific research for various applications. It has been found to have potential applications in drug discovery, as it has been shown to have unique biochemical and physiological effects that make it a promising candidate for the development of new drugs.